Cas no 1353999-59-3 (Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester)

• Product Name: Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester
• CAS No: 1353999-59-3
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 2158232
• Update Time: 2025-07-23

Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Isopropyl-(s)-piperidin-3-yl-carbamic acid benzyl ester
• (S)-Benzyl isopropyl(piperidin-3-yl)carbamate
• AM95548
• Isopropyl (S)-piperidin-3-ylcarbamic acid benzyl ester
• Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester

• Inchi： 1S/C16H24N2O2/c1-13(2)18(15-9-6-10-17-11-15)16(19)20-12-14-7-4-3-5-8-14/h3-5,7-8,13,15,17H,6,9-12H2,1-2H3/t15-/m0/s1
• InChI Key： GMWYGDTWTAFLLF-HNNXBMFYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C(C)C)[C@@H]1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 301
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester

Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester: A Key Intermediate in Modern Medicinal Chemistry

The compound with the CAS number 1353999-59-3 is a highly significant intermediate in the realm of medicinal chemistry, particularly in the synthesis of bioactive molecules. The product name, Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester, provides a detailed insight into its chemical structure and stereochemistry. This compound features a chiral center at the piperidine ring, which is a critical aspect for its applications in drug development. The benzyl ester functionality not only enhances the solubility and stability of the molecule but also serves as a versatile handle for further chemical modifications.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds due to their improved pharmacological profiles. The (S)-configuration of the piperidine ring in this compound makes it a valuable building block for synthesizing enantiomerically enriched drugs. Such drugs often exhibit higher efficacy and lower toxicity compared to their racemic counterparts. The benzyl ester group can be readily hydrolyzed under mild conditions to yield the corresponding carboxylic acid, which is a common pharmacophore in many therapeutic agents.

The utility of Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester extends beyond its role as a mere intermediate. It has been employed in the synthesis of various bioactive molecules, including protease inhibitors and kinase inhibitors, which are crucial for treating diseases such as cancer and infectious disorders. The chiral piperidine moiety is particularly important in these applications, as it can influence the binding affinity and selectivity of the drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, asymmetric hydrogenation techniques have been utilized to enhance the yield and purity of enantiomerically pure intermediates like this one. These methods allow for the efficient construction of complex molecular architectures while maintaining high enantiomeric excess. The benzyl ester group also plays a role in protecting reactions, enabling selective modifications at other sites within the molecule.

The pharmaceutical industry has seen significant interest in developing small molecule inhibitors targeting specific biological pathways. The scaffold derived from Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester has been incorporated into several drug candidates that are currently undergoing preclinical or clinical evaluations. These studies have demonstrated promising results in terms of efficacy and safety, underscoring the compound's potential as a lead structure for novel therapeutics.

In addition to its pharmaceutical applications, this compound has found utility in agrochemical research. The chiral piperidine core is a common feature in many herbicides and pesticides, where it contributes to the selectivity and potency of these agents. By leveraging the stereochemical properties of this intermediate, researchers have been able to develop more effective and environmentally friendly crop protection agents.

The synthesis of complex molecules often requires multiple steps, each involving careful selection of reagents and reaction conditions. The versatility of Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester lies in its ability to serve as a precursor for various functional groups without compromising its stereochemical integrity. This has made it an indispensable tool in synthetic organic chemistry labs worldwide.

The increasing demand for high-quality intermediates has led to advancements in their production methods. Continuous flow chemistry, for example, has enabled the scalable synthesis of chiral compounds like this one with greater efficiency and reduced environmental impact. These innovations are crucial for meeting the growing needs of the pharmaceutical and biotechnology industries.

The future prospects for this compound are promising, with ongoing research exploring new applications and synthetic strategies. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with them in precise ways. The contributions of intermediates like Isopropyl-(S)-piperidin-3-yl-carbamic acid benzyl ester will undoubtedly play a pivotal role in these advancements.